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Compound of Interest

Compound Name: Thionyl fluoride

Cat. No.: B1584706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of thionyl fluoride (SOF₂), a versatile

reagent gaining prominence in modern synthetic chemistry. This document covers its

fundamental chemical identifiers, physicochemical properties, synthesis protocols, and key

applications, with a particular focus on its role in the activation of carboxylic acids for the

synthesis of fine chemicals and pharmaceuticals. Detailed experimental methodologies and

safety protocols are provided to assist researchers in its practical application.

Chemical Identifiers and Physical Properties
Thionyl fluoride is a colorless, toxic gas with a pungent odor.[1] It is crucial for researchers to

be familiar with its various identifiers and physical constants for accurate documentation and

safe handling.
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Identifier Type Value

CAS Number 7783-42-8

Molecular Formula F₂OS

Molecular Weight 86.06 g/mol [1]

IUPAC Name Thionyl fluoride

Synonyms
Sulfur difluoride oxide, Sulfurous oxyfluoride,

Thionyl difluoride[1]

InChI InChI=1S/F2OS/c1-4(2)3

InChIKey LSJNBGSOIVSBBR-UHFFFAOYSA-N

SMILES O=S(F)F

Melting Point -110.5 °C

Boiling Point -43.8 °C

Appearance Colorless gas[1]

Solubility
Reacts with water; soluble in ethanol, ether, and

benzene.

Spectroscopic Data
Spectroscopic data is essential for the characterization of thionyl fluoride and for monitoring

reactions in which it participates.
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Spectroscopic Data Key Features

Raman Spectra

The Raman spectra of liquid and gaseous SOF₂

have been investigated, with measurements of

depolization factors for the stronger lines. For

SOF₂, the symmetric SF₂ stretch is observed at

a higher frequency than the asymmetric stretch.

[2][3]

Mass Spectrometry

The NIST Mass Spectrometry Data Center

provides the mass spectrum (electron

ionization) for thionyl fluoride.[4][5]

19F NMR Spectra

19F NMR spectroscopy is a valuable tool for

monitoring the formation of acyl fluorides from

carboxylic acids using SOF₂.[6]

Synthesis of Thionyl Fluoride
Historically, the synthesis of thionyl fluoride has been a barrier to its widespread laboratory

use due to the challenges of handling a toxic, gaseous reagent.[7][8] However, recent

advancements have led to more accessible protocols, including both traditional batch synthesis

and modern in-flow generation methods.

Ex Situ Generation from Thionyl Chloride
A common laboratory-scale method involves the halogen exchange reaction between thionyl

chloride (SOCl₂) and a fluoride salt, such as potassium fluoride (KF) or potassium bifluoride

(KHF₂).[6][7]

Reaction: SOCl₂ + 2 KF → SOF₂ + 2 KCl

This method allows for the preparation of a stock solution of SOF₂ in an appropriate solvent,

which can then be used in subsequent reactions.[7]

Applications in Organic Synthesis: Acyl Fluoride
Formation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubs.aip.org/aip/jcp/article-pdf/23/7/1316/18807657/1316_1_online.pdf
https://pubs.aip.org/aip/jcp/article/23/7/1316/75043/Raman-Spectra-of-Thionyl-Fluoride-and-Sulfuryl
https://pubchem.ncbi.nlm.nih.gov/compound/Thionyl-fluoride
https://webbook.nist.gov/cgi/inchi?ID=C7783428&Mask=200
https://pmc.ncbi.nlm.nih.gov/articles/PMC8694322/
https://www.benchchem.com/product/b1584706?utm_src=pdf-body
https://www.benchchem.com/product/b1584706?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2022/sc/d1sc05316g
https://pubs.rsc.org/en/content/articlehtml/2022/sc/d1sc05316g
https://pmc.ncbi.nlm.nih.gov/articles/PMC8694322/
https://pubs.rsc.org/en/content/articlelanding/2022/sc/d1sc05316g
https://pubs.rsc.org/en/content/articlelanding/2022/sc/d1sc05316g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A primary application of thionyl fluoride in contemporary organic synthesis is the efficient

conversion of carboxylic acids to acyl fluorides.[7] Acyl fluorides are valuable synthetic

intermediates due to their enhanced stability and reactivity compared to other acyl halides,

enabling a wide range of subsequent transformations to produce esters, amides, thioesters,

and ketones.[9]

Reaction Mechanism: Carboxylic Acid to Acyl Fluoride
The reaction of thionyl fluoride with a carboxylic acid proceeds through the formation of a

reactive acyl fluorosulfite intermediate. This intermediate then reacts with a fluoride ion to yield

the corresponding acyl fluoride.[10]
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Fmoc-AA-Wang Resin

1. Treat with 20% Piperidine in DMF
2. Wash with DMF and DCM

H₂N-AA-Wang Resin

Couple Fmoc-AA-F to Resin
(1 hour at RT)

Prepare Fmoc-AA-F
(using SOF₂ and Pyridine)

Fmoc-AA-AA-Wang Resin

Wash with DCM and DMF

Elongated Peptide on Resin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1584706?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584706?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Page loading... [wap.guidechem.com]

2. pubs.aip.org [pubs.aip.org]

3. pubs.aip.org [pubs.aip.org]

4. Thionyl fluoride | F2OS | CID 24548 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Thionyl fluoride [webbook.nist.gov]

6. Rapid and column-free syntheses of acyl fluorides and peptides using ex situ generated
thionyl fluoride - PMC [pmc.ncbi.nlm.nih.gov]

7. Rapid and column-free syntheses of acyl fluorides and peptides using ex situ generated
thionyl fluoride - Chemical Science (RSC Publishing) [pubs.rsc.org]

8. Rapid and column-free syntheses of acyl fluorides and peptides using ex situ generated
thionyl fluoride - Chemical Science (RSC Publishing) DOI:10.1039/D1SC05316G
[pubs.rsc.org]

9. Thionyl Fluoride-Mediated One-Pot Substitutions and Reductions of Carboxylic Acids
[organic-chemistry.org]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Thionyl Fluoride (SOF₂): A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584706#cas-number-and-chemical-identifiers-for-
sof]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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